![molecular formula C15H11ClN2O B6085169 2-(4-chlorophenoxy)-3-methylquinoxaline](/img/structure/B6085169.png)
2-(4-chlorophenoxy)-3-methylquinoxaline
Overview
Description
2-(4-chlorophenoxy)-3-methylquinoxaline is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the quinoxaline family of compounds, which are known for their diverse range of biological activities. We will also list future directions for research in this field.
Scientific Research Applications
Antimicrobial Activity :
- A study by Singh et al. (2010) explored the synthesis of new quinoxaline derivatives with antimicrobial activity, including compounds related to 2-chloro-3-methylquinoxaline. These compounds demonstrated optimized antimicrobial activity, indicating potential use in medicinal chemistry (Singh, Deivedi, Hashim, & Singhal, 2010).
- Another research by Singh, Hashim, and Singhal (2011) synthesized thioether derivatives of quinoxaline, including 2-chloro-3-methylquinoxaline, showing significant antimicrobial activity, which could be relevant for developing new antibacterial agents (Singh, Hashim, & Singhal, 2011).
Anti-Inflammatory Activity :
- A 2010 study described the synthesis of thioether derivatives of 2-Chloro-3-methylquinoxaline with potential anti-inflammatory activity, as demonstrated in in vivo experiments (Singh et al., 2010).
Analytical Chemistry Applications :
- McLellan and Thornalley (1992) discussed the synthesis and use of methylquinoxaline derivatives, including 6,7-dimethoxy-2-methylquinoxaline, in a liquid chromatographic fluorimetric assay for methylglyoxal. This application is crucial for analyzing trace amounts of methylglyoxal in biological systems (McLellan & Thornalley, 1992).
- Wintersteiger, Goger, and Krautgartner (1999) developed a method using high-performance liquid chromatography for quantitating chlorophenoxy acid herbicides, which could include compounds similar to 2-(4-chlorophenoxy)-3-methylquinoxaline. This method is vital for detecting pesticides in environmental samples (Wintersteiger, Goger, & Krautgartner, 1999).
Other Applications :
- The synthesis and reaction of quinoxaline derivatives, including 2-chloro-3-methylquinoxaline, have been explored for their potential in forming new chemical compounds, as reported by Badr et al. (1983) (Badr, El-Naggar, El-Sherief, Abdel-rahman, & Aly, 1983).
properties
IUPAC Name |
2-(4-chlorophenoxy)-3-methylquinoxaline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClN2O/c1-10-15(19-12-8-6-11(16)7-9-12)18-14-5-3-2-4-13(14)17-10/h2-9H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTDNELWIYANUKM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2N=C1OC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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